Cas no 21803-49-6 ((1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol)

• Product Name: (1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol
• CAS No: 21803-49-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2936857
• PubChem ID: 1268051
• Update Time: 2024-03-01

(1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol

• Inchi： 1S/C10H18O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-8,11-12H,4-5H2,1-3H3/t6-,7-,8-,10-/m0/s1
• InChI Key： MOILFCKRQFQVFS-GHCJXIJMSA-N
• SMILES： O[C@]1(C)[C@H](C[C@@H]2C[C@H]1C2(C)C)O

Computed Properties

• Exact Mass: 170.130679813 g/mol
• Monoisotopic Mass: 170.130679813 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5
• Molecular Weight: 170.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids